Cas no 1342279-63-3 (1H-Pyrazole-1-acetamide, 3-amino-4-chloro-α-methyl-N-(1-methylethyl)-)

1H-Pyrazole-1-acetamide, 3-amino-4-chloro-α-methyl-N-(1-methylethyl)- structure
1342279-63-3 structure
Product Name:1H-Pyrazole-1-acetamide, 3-amino-4-chloro-α-methyl-N-(1-methylethyl)-
CAS No:1342279-63-3
MF:C9H15ClN4O
MW:230.694600343704
CID:6048483
PubChem ID:64040641
Update Time:2025-07-11

1H-Pyrazole-1-acetamide, 3-amino-4-chloro-α-methyl-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-1-acetamide, 3-amino-4-chloro-α-methyl-N-(1-methylethyl)-
    • AKOS013357259
    • 2-(3-amino-4-chloro-1H-pyrazol-1-yl)-N-(propan-2-yl)propanamide
    • EN300-804589
    • CS-0276759
    • 2-(3-Amino-4-chloro-1h-pyrazol-1-yl)-N-isopropylpropanamide
    • 1342279-63-3
    • Inchi: 1S/C9H15ClN4O/c1-5(2)12-9(15)6(3)14-4-7(10)8(11)13-14/h4-6H,1-3H3,(H2,11,13)(H,12,15)
    • InChI Key: CODCWMNNEXPCNH-UHFFFAOYSA-N
    • SMILES: N1(C(C)C(NC(C)C)=O)C=C(Cl)C(N)=N1

Computed Properties

  • Exact Mass: 230.0934388g/mol
  • Monoisotopic Mass: 230.0934388g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 72.9Ų

Experimental Properties

  • Density: 1.35±0.1 g/cm3(Predicted)
  • Boiling Point: 430.3±35.0 °C(Predicted)
  • pka: 14.70±0.46(Predicted)

1H-Pyrazole-1-acetamide, 3-amino-4-chloro-α-methyl-N-(1-methylethyl)- Pricemore >>

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